Hydrangenoside A dimethyl acetal
Hydrangenoside A dimethyl acetal
Brand Name:
Vulcanchem
CAS No.:
952485-00-6
VCID:
VC0149811
InChI:
InChI=1S/C33H46O14/c1-5-23-24(25(30(40)41-2)17-44-31(23)47-32-29(39)28(38)27(37)26(16-34)46-32)13-22-15-33(42-3,43-4)14-21(45-22)12-20(36)11-8-18-6-9-19(35)10-7-18/h5-7,9-10,17,21-24,26-29,31-32,34-35,37-39H,1,8,11-16H2,2-4H3/t21-,22-,23+,24-,26+,27+,28-,29+,31-,32-/m0/s1
SMILES:
COC(=O)C1=COC(C(C1CC2CC(CC(O2)CC(=O)CCC3=CC=C(C=C3)O)(OC)OC)C=C)OC4C(C(C(C(O4)CO)O)O)O
Molecular Formula:
C33H46O14
Molecular Weight:
666.717
Hydrangenoside A dimethyl acetal
CAS No.: 952485-00-6
Reference Standards
VCID: VC0149811
Molecular Formula: C33H46O14
Molecular Weight: 666.717
Purity: 96.0%
| CAS No. | 952485-00-6 |
|---|---|
| Product Name | Hydrangenoside A dimethyl acetal |
| Molecular Formula | C33H46O14 |
| Molecular Weight | 666.717 |
| IUPAC Name | methyl (2S,3R,4S)-3-ethenyl-4-[[(2S,6S)-6-[4-(4-hydroxyphenyl)-2-oxobutyl]-4,4-dimethoxyoxan-2-yl]methyl]-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate |
| Standard InChI | InChI=1S/C33H46O14/c1-5-23-24(25(30(40)41-2)17-44-31(23)47-32-29(39)28(38)27(37)26(16-34)46-32)13-22-15-33(42-3,43-4)14-21(45-22)12-20(36)11-8-18-6-9-19(35)10-7-18/h5-7,9-10,17,21-24,26-29,31-32,34-35,37-39H,1,8,11-16H2,2-4H3/t21-,22-,23+,24-,26+,27+,28-,29+,31-,32-/m0/s1 |
| Standard InChIKey | XFPYZGYIBWUCDZ-ZKEMUXHQSA-N |
| SMILES | COC(=O)C1=COC(C(C1CC2CC(CC(O2)CC(=O)CCC3=CC=C(C=C3)O)(OC)OC)C=C)OC4C(C(C(C(O4)CO)O)O)O |
| Appearance | Powder |
| Purity | 96.0% |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume